(Cyclopropylmethyl)methylamine
Overview
Description
(Cyclopropylmethyl)methylamine is a chemical compound with the linear formula C5H11N . It is used in laboratory chemicals and for the synthesis of substances .
Synthesis Analysis
The synthesis of amines, such as (Cyclopropylmethyl)methylamine, can be achieved through various methods. These include the reduction of nitriles or amides and nitro compounds, SN2 reactions of alkyl halides with ammonia and other amines, nucleophilic attack by an azide ion on an alkyl halide followed by reduction of the azide so formed, alkylation of potassium phthalimide followed by hydrolysis of the N-alkyl phthalimide so formed (i.e., the Gabriel synthesis), reductive amination of aldehydes or ketones, and Hofmann or Curtius rearrangements .Molecular Structure Analysis
The molecular formula of (Cyclopropylmethyl)methylamine is C5H11N . The average mass is 85.147 Da and the monoisotopic mass is 85.089149 Da .Scientific Research Applications
Organic Synthesis Building Block
(Cyclopropylmethyl)methylamine: serves as a versatile building block in organic synthesis . Its unique structure allows for the creation of various cyclopropyl-containing compounds, which are valuable in synthesizing pharmaceuticals and agrochemicals. The presence of both a cyclopropyl group and an amine function makes it a candidate for constructing complex molecules through various organic reactions.
Medicinal Chemistry
In medicinal chemistry, (Cyclopropylmethyl)methylamine is used to develop new drug candidates . The cyclopropyl group can impart significant metabolic stability to the drug molecules, while the amine group can be utilized to form salts or interact with biological targets, enhancing the pharmacokinetic properties of potential medications.
Proteomics Research
This compound is also employed in proteomics research as a biochemical tool . It can be used to modify proteins or peptides, which helps in understanding protein function and interaction. Such modifications can alter the activity or stability of proteins, providing insights into their biological roles.
Catalyst and Ligand Synthesis
(Cyclopropylmethyl)methylamine: can be used in the synthesis of catalysts and ligands . These catalysts and ligands can then be applied in various chemical reactions, including asymmetric synthesis, to produce chiral molecules that are important in the pharmaceutical industry.
Material Science
In material science, this compound can contribute to the development of new materials . For instance, it can be used to synthesize polymers with specific properties or to create organic electronic materials, such as conductive inks for printed electronics.
Agrochemical Research
The cyclopropyl group’s stability under various conditions makes (Cyclopropylmethyl)methylamine a valuable component in agrochemical research . It can be used to create more stable and effective pesticides or herbicides, potentially leading to safer and more efficient agricultural practices.
Safety and Hazards
properties
IUPAC Name |
1-cyclopropyl-N-methylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N/c1-6-4-5-2-3-5/h5-6H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFPMCZWKUSUMKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1CC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50512946 |
Source
|
| Record name | 1-Cyclopropyl-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50512946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
85.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Cyclopropylmethyl)(methyl)amine | |
CAS RN |
18977-45-2 |
Source
|
| Record name | 1-Cyclopropyl-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50512946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (Cyclopropylmethyl)methylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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